Cas no 512193-77-0 (Benzeneacetic acid, 2-[4-(methylthio)phenyl]-2-oxoethyl ester)

• Product Name: Benzeneacetic acid, 2-[4-(methylthio)phenyl]-2-oxoethyl ester
• CAS No: 512193-77-0
• MF: C₁₇H₁₆O₃S
• MW: 300.372143745422
• CID: 1571005
• PubChem ID: 9922368
• Update Time: 2025-04-21

Benzeneacetic acid, 2-[4-(methylthio)phenyl]-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-[4-(methylthio)phenyl]-2-oxoethyl ester
• [2-(4-methylsulfanylphenyl)-2-oxoethyl] 2-phenylacetate
• DTXSID20432889
• AKOS006412020
• SCHEMBL5833109
• 512193-77-0

• Inchi： 1S/C17H16O3S/c1-21-15-9-7-14(8-10-15)16(18)12-20-17(19)11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3
• InChI Key： KMKODBPHNLJOGY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(COC(CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 300.08208
• Monoisotopic Mass: 300.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 43.37